Cas no 51911-74-1 ((3,5-Dinitrophenyl)(phenyl)methanone)

(3,5-Dinitrophenyl)(phenyl)methanone structure
51911-74-1 structure
Product Name:(3,5-Dinitrophenyl)(phenyl)methanone
CAS No:51911-74-1
MF:C13H8N2O5
MW:272.21302318573
CID:383437
PubChem ID:257900
Update Time:2025-04-19

(3,5-Dinitrophenyl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (3,5-Dinitrophenyl)(phenyl)methanone
    • (3,5-dinitrophenyl)-phenylmethanone
    • AC1L5XS1
    • AC1Q5AHR
    • AR-1A3872
    • CTK4J5103
    • KST-1A5925
    • NCIOpen2_004957
    • NSC86516
    • AKOS022188961
    • 51911-74-1
    • NSC-86516
    • SCHEMBL214448
    • Methanone, (3,5-dinitrophenyl)phenyl-
    • FHIDEWWHKSJPTK-UHFFFAOYSA-N
    • DTXSID30292936
    • NSC 86516
    • Inchi: 1S/C13H8N2O5/c16-13(9-4-2-1-3-5-9)10-6-11(14(17)18)8-12(7-10)15(19)20/h1-8H
    • InChI Key: FHIDEWWHKSJPTK-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 272.04334
  • Monoisotopic Mass: 272.04332136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • Density: 1.423±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 131 ºC
  • Solubility: Almost insoluble (0.017 g/l) (25 º C),
  • PSA: 103.35
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